Cas no 1845695-98-8 (4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid)

• Product Name: 4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid
• CAS No: 1845695-98-8
• MF: C₁₀H₆F₆O₄
• MW: 304.142664432526
• MDL: MFCD28103420
• CID: 4623505
• Update Time: 2025-10-20

4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid

• MDL： MFCD28103420
• Inchi： 1S/C10H6F6O4/c11-8(20-10(14,15)16)9(12,13)19-6-3-1-5(2-4-6)7(17)18/h1-4,8H,(H,17,18)
• InChI Key： ZAHWGTRXNJVLNR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC(F)(F)C(F)OC(F)(F)F)C=C1

Additional information on 4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid

Comprehensive Overview of 4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid (CAS No. 1845695-98-8)

4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid (CAS No. 1845695-98-8) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms and a trifluoromethoxy group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing novel small-molecule inhibitors and biologically active compounds, particularly in the context of targeting enzyme pathways and receptor modulation.

The compound’s CAS No. 1845695-98-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Recent trends indicate growing interest in fluorinated compounds for their applications in COVID-19 therapeutics and cancer research, where fluorine substitution often improves bioavailability and binding affinity. This aligns with the broader demand for highly fluorinated building blocks in the development of next-generation pharmaceuticals.

From a synthetic perspective, 4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid is synthesized through multi-step organic reactions, including etherification and carboxylation. Its electron-withdrawing groups contribute to its stability under harsh conditions, a feature highly valued in high-throughput screening and combinatorial chemistry. The compound’s logP value and solubility profile are critical parameters for researchers optimizing drug formulations, especially for CNS-targeting agents and anti-inflammatory drugs.

Environmental and regulatory considerations also play a role in its application. While not classified as hazardous, its persistent organic pollutant (POP)-like structure warrants careful handling to avoid ecological accumulation. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis methods, which are hot topics in academic and industrial forums.

In summary, 4-[1,1,2-Trifluoro-2-(trifluoromethoxy)ethoxy]benzoic acid (CAS No. 1845695-98-8) exemplifies the intersection of advanced fluorochemistry and drug design innovation. Its versatility and relevance to contemporary research challenges ensure its continued prominence in scientific literature and patent filings.